Cas no 1774898-83-7 (3-Bromo-2-(4-(dimethylamino)piperidin-1-yl)benzonitrile)

• Product Name: 3-Bromo-2-(4-(dimethylamino)piperidin-1-yl)benzonitrile
• CAS No: 1774898-83-7
• MF: C₁₄H₁₈BrN₃
• MW: 308.216822147369
• CID: 4704566
• Update Time: 2025-07-18

3-Bromo-2-(4-(dimethylamino)piperidin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(4-(dimethylamino)piperidin-1-yl)benzonitrile
• 3-Bromo-2-(4-(dimethylamino)-piperidin-1-yl)benzonitrile
• 3-Bromo-2-(4-(dimethylamino)piperidin-1-yl)benzonitrile

• Inchi： 1S/C14H18BrN3/c1-17(2)12-6-8-18(9-7-12)14-11(10-16)4-3-5-13(14)15/h3-5,12H,6-9H2,1-2H3
• InChI Key： WADPRSJPDIXCMB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C#N)=C1N1CCC(CC1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Topological Polar Surface Area: 30.3

Additional information on 3-Bromo-2-(4-(dimethylamino)piperidin-1-yl)benzonitrile

Introduction to 3-Bromo-2-(4-(dimethylamino)piperidin-1-yl)benzonitrile (CAS No. 1774898-83-7)

3-Bromo-2-(4-(dimethylamino)piperidin-1-yl)benzonitrile (CAS No. 1774898-83-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-Bromo-2-(4-(dimethylamino)piperidin-1-yl)benzonitrile consists of a brominated benzene ring substituted with a cyano group and a piperidine moiety carrying a dimethylamino functional group. The presence of these specific substituents imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 3-Bromo-2-(4-(dimethylamino)piperidin-1-yl)benzonitrile in the context of drug discovery and development. One notable application is its use as a lead compound for the synthesis of more potent and selective inhibitors of specific enzymes or receptors. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its potential as an enzyme inhibitor, 3-Bromo-2-(4-(dimethylamino)piperidin-1-yl)benzonitrile has also been explored for its neuroprotective properties. Studies have shown that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function. These findings suggest that 3-Bromo-2-(4-(dimethylamino)piperidin-1-yl)benzonitrile could be a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 3-Bromo-2-(4-(dimethylamino)piperidin-1-yl)benzonitrile has also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy and safety. In particular, its high bioavailability and low toxicity make it an attractive option for further clinical evaluation.

Clinical trials involving 3-Bromo-2-(4-(dimethylamino)piperidin-1-yl)benzonitrile are currently underway to assess its safety and efficacy in treating various conditions. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound to later stages of clinical development.

In conclusion, 3-Bromo-2-(4-(dimethylamino)piperidin-1-yl)benzonitrile (CAS No. 1774898-83-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.